Cas no 136187-91-2 (1,3-Butanediol, 3-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 1,3-Butanediol, 3-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 136187-91-2
• MF: C₁₂H₁₃F₂N₃O₂
• MW: 269.247329473495
• CID: 1239301
• Update Time: 2024-08-03

1,3-Butanediol, 3-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol, 3-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-

• Inchi： 1S/C12H13F2N3O2/c13-9-1-2-10(11(14)5-9)12(19,3-4-18)6-17-8-15-7-16-17/h1-2,5,7-8,18-19H,3-4,6H2
• InChI Key： OEKJCBBEOJKINK-UHFFFAOYSA-N
• SMILES： C(O)CC(C1=CC=C(F)C=C1F)(O)CN1C=NC=N1

Computed Properties

• Exact Mass: 269.09769

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 494.6±55.0 °C(Predicted)
• PSA: 71.17
• pka: 12.01±0.29(Predicted)